![molecular formula C7H18Cl2N2S B1378470 N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine dihydrochloride CAS No. 1423026-62-3](/img/structure/B1378470.png)
N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine dihydrochloride
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Overview
Description
“N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine dihydrochloride” is a chemical compound with the CAS Number: 1423026-62-3 . It has a molecular weight of 233.2 . The IUPAC name for this compound is N,N-dimethyl-4-(methylthio)pyrrolidin-3-amine dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H16N2S.2ClH/c1-9(2)6-4-8-5-7(6)10-3;;/h6-8H,4-5H2,1-3H3;2*1H . This code provides a specific representation of the molecular structure.Physical and Chemical Properties Analysis
This compound is a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Chiral Sulfinamides in Asymmetric Synthesis
Chiral sulfinamides, closely related to the structure of the specified compound, are prominent in stereoselective synthesis. The review by Philip et al. (2020) focuses on tert-butanesulfinamide, a widely used enantiopure sulfinamide, for the asymmetric synthesis of N-heterocycles like piperidines and pyrrolidines. These compounds are key structural motifs in many natural products and therapeutics, suggesting a potential application area for N,N-dimethyl-4-(methylsulfanyl)pyrrolidin-3-amine dihydrochloride in the synthesis of biologically active molecules (Philip et al., 2020).
Heterocyclic Amines in Carcinogenesis
The study of heterocyclic amines, such as those formed during the cooking of food, has been a significant area of research due to their potential carcinogenic effects. Lin (1986) discusses the role of naturally occurring amines and amides as precursors to carcinogenic N-nitroso compounds, highlighting the importance of understanding these compounds' formation and effects on human health. Although this research focuses on dietary compounds, it underscores the interest in the biochemical and health implications of nitrogen-containing compounds, including those similar to this compound (Lin, 1986).
Advanced Oxidation Processes
Bhat and Gogate (2021) review the advanced oxidation processes for degrading nitrogen-containing hazardous compounds. This includes various amine- and azo-based compounds resistant to conventional degradation. Understanding the degradation pathways and mechanisms of such compounds is crucial for environmental management and pollution control, suggesting another potential research application for this compound in studying environmental remediation techniques (Bhat & Gogate, 2021).
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . Please refer to the MSDS for more detailed safety information .
Properties
IUPAC Name |
N,N-dimethyl-4-methylsulfanylpyrrolidin-3-amine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2S.2ClH/c1-9(2)6-4-8-5-7(6)10-3;;/h6-8H,4-5H2,1-3H3;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMDDQAXCUZEAFI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CNCC1SC.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18Cl2N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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